Cas no 2567498-19-3 (2-(Hexane-3-sulfinyl)-3-methylbutanoic acid)

• Product Name: 2-(Hexane-3-sulfinyl)-3-methylbutanoic acid
• CAS No: 2567498-19-3
• MF: C₁₁H₂₂O₃S
• MW: 234.355582714081
• MDL: MFCD32879223
• CID: 5670715
• PubChem ID: 165889825
• Update Time: 2025-10-30

2-(Hexane-3-sulfinyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2567498-19-3
• EN300-27152223
• 2-(hexane-3-sulfinyl)-3-methylbutanoic acid
• 2-(Hexane-3-sulfinyl)-3-methylbutanoic acid

• MDL： MFCD32879223
• Inchi： 1S/C11H22O3S/c1-5-7-9(6-2)15(14)10(8(3)4)11(12)13/h8-10H,5-7H2,1-4H3,(H,12,13)
• InChI Key： DQHBTDPUWQGBPA-UHFFFAOYSA-N
• SMILES： S(C(C(=O)O)C(C)C)(C(CC)CCC)=O

Computed Properties

• Exact Mass: 234.12896573g/mol
• Monoisotopic Mass: 234.12896573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 73.6Ų

Additional information on 2-(Hexane-3-sulfinyl)-3-methylbutanoic acid

Comprehensive Overview of 2-(Hexane-3-sulfinyl)-3-methylbutanoic acid (CAS No. 2567498-19-3)

2-(Hexane-3-sulfinyl)-3-methylbutanoic acid (CAS No. 2567498-19-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and advanced material science. This compound, characterized by its unique sulfinyl and carboxylic acid functional groups, offers a versatile platform for synthetic applications. Its molecular structure, which includes a hexane-3-sulfinyl moiety and a 3-methylbutanoic acid backbone, makes it a valuable intermediate in the synthesis of bioactive molecules and functional materials.

The growing interest in 2-(Hexane-3-sulfinyl)-3-methylbutanoic acid is driven by its potential applications in drug discovery and green chemistry. Researchers are particularly intrigued by its ability to act as a chiral building block, which is crucial for the development of enantioselective pharmaceuticals. With the rise of sustainable synthesis and green chemistry, this compound's role in reducing environmental impact through efficient catalytic processes has become a hot topic. Additionally, its relevance in metabolomics and proteomics studies highlights its importance in modern biochemical research.

From a structural perspective, 2-(Hexane-3-sulfinyl)-3-methylbutanoic acid exhibits intriguing physicochemical properties. The presence of the sulfinyl group enhances its polarity, making it soluble in a variety of organic solvents, which is advantageous for laboratory and industrial applications. Its carboxylic acid functionality further allows for easy derivatization, enabling the creation of esters, amides, and other derivatives with tailored properties. These features make it a sought-after compound for researchers exploring structure-activity relationships (SAR) in medicinal chemistry.

In the context of current trends, 2-(Hexane-3-sulfinyl)-3-methylbutanoic acid aligns with the increasing demand for high-purity intermediates in the pharmaceutical industry. With the global push toward personalized medicine and targeted therapies, the need for precise and scalable synthetic routes for such compounds has never been higher. Furthermore, its potential use in biodegradable materials and eco-friendly additives resonates with the broader societal shift toward sustainability.

For those searching for CAS No. 2567498-19-3 or related terms like sulfinyl carboxylic acid derivatives, this compound represents a fascinating area of study. Its applications span across catalysis, asymmetric synthesis, and material science, making it a multidisciplinary subject of interest. As research continues to uncover new uses for 2-(Hexane-3-sulfinyl)-3-methylbutanoic acid, its relevance in both academic and industrial settings is expected to grow significantly.

In summary, 2-(Hexane-3-sulfinyl)-3-methylbutanoic acid (CAS No. 2567498-19-3) is a compound of considerable scientific and industrial importance. Its unique structural features, combined with its broad applicability, position it as a key player in the advancement of organic synthesis and functional materials. Whether you are a chemist, a researcher, or an industry professional, understanding this compound's potential can provide valuable insights into the future of chemical innovation.